Cas no 923395-91-9 (methyl 3-1-(4-fluorobenzenesulfonyl)piperidine-4-amido-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-1-(4-fluorobenzenesulfonyl)piperidine-4-amido-1-benzothiophene-2-carboxylate
• CAS No: 923395-91-9
• MF: C₂₂H₂₁FN₂O₅S₂
• MW: 476.540946722031
• CID: 5448097
• PubChem ID: 41826139
• Update Time: 2025-10-28

methyl 3-1-(4-fluorobenzenesulfonyl)piperidine-4-amido-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[[1-[(4-fluorophenyl)sulfonyl]-4-piperidinyl]carbonyl]amino]benzo[b]thiophene-2-carboxylate
• VU0506512-1
• 923395-91-9
• methyl 3-[[1-(4-fluorophenyl)sulfonylpiperidine-4-carbonyl]amino]-1-benzothiophene-2-carboxylate
• AKOS024478635
• methyl 3-[1-(4-fluorobenzenesulfonyl)piperidine-4-amido]-1-benzothiophene-2-carboxylate
• F2967-0126
• methyl 3-(1-((4-fluorophenyl)sulfonyl)piperidine-4-carboxamido)benzo[b]thiophene-2-carboxylate
• methyl 3-1-(4-fluorobenzenesulfonyl)piperidine-4-amido-1-benzothiophene-2-carboxylate

• Inchi： 1S/C22H21FN2O5S2/c1-30-22(27)20-19(17-4-2-3-5-18(17)31-20)24-21(26)14-10-12-25(13-11-14)32(28,29)16-8-6-15(23)7-9-16/h2-9,14H,10-13H2,1H3,(H,24,26)
• InChI Key： UWUFCPSUOAQTKV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCC(C(NC2=C(C(=O)OC)SC3C=CC=CC2=3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 476.08759228g/mol
• Monoisotopic Mass: 476.08759228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.89±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on methyl 3-1-(4-fluorobenzenesulfonyl)piperidine-4-amido-1-benzothiophene-2-carboxylate

Comprehensive Overview of Methyl 3-1-(4-fluorobenzenesulfonyl)piperidine-4-amido-1-benzothiophene-2-carboxylate (CAS No. 923395-91-9)

The compound methyl 3-1-(4-fluorobenzenesulfonyl)piperidine-4-amido-1-benzothiophene-2-carboxylate (CAS No. 923395-91-9) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzothiophene core with a piperidine moiety and a 4-fluorobenzenesulfonyl group, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule compounds like 923395-91-9 has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s sulfonamide and ester functionalities contribute to its bioavailability and metabolic stability, key factors in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Its fluorinated aromatic ring further enhances its binding affinity to biological targets, a feature highly sought after in modern medicinal chemistry.

The synthesis of methyl 3-1-(4-fluorobenzenesulfonyl)piperidine-4-amido-1-benzothiophene-2-carboxylate involves multi-step organic reactions, including amidation, sulfonylation, and esterification. These processes are optimized for yield and purity, critical for its use in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and ensure compliance with regulatory standards. The compound’s logP and pKa values are also meticulously studied to predict its behavior in biological systems.

From a commercial perspective, CAS No. 923395-91-9 is often listed in catalogs of specialized chemical suppliers, catering to academic and industrial researchers. Its pricing and availability are influenced by factors like scale-up challenges and patent landscapes. Notably, the rise of AI-driven drug design has increased interest in such compounds, as they serve as valuable inputs for machine learning models predicting bioactivity.

Environmental and safety considerations for 923395-91-9 are addressed through rigorous risk assessment protocols. While not classified as hazardous, proper handling guidelines emphasize the use of PPE (Personal Protective Equipment) and fume hoods during laboratory work. Disposal follows green chemistry principles to minimize ecological impact, reflecting the growing emphasis on sustainable research practices.

In conclusion, methyl 3-1-(4-fluorobenzenesulfonyl)piperidine-4-amido-1-benzothiophene-2-carboxylate represents a compelling case study in the intersection of organic synthesis, drug discovery, and computational biology. Its versatility and potential applications ensure its relevance in ongoing scientific discourse, particularly in addressing unmet medical needs through innovative therapeutic agents.